p-Phenylenediamine, N,N-bis(2-chloroethyl)-, hydrochloride

• CAS RN: 36134-83-5
• Molecular Formula: C10H15Cl3N2
• Molecular Weight: 269.6 g/mol
• IUPAC Name: 4-N,4-N-bis(2-chloroethyl)benzene-1,4-diamine;hydrochloride
• InChI: InChI=1S/C10H14Cl2N2.ClH/c11-5-7-14(8-6-12)10-3-1-9(13)2-4-10;/h1-4H,5-8,13H2;1H
• InChI Key: SNFZPEZEZZWYMP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)N(CCCl)CCCl.Cl
• Other CAS RN: 945-68-6; 36134-83-5

Description

P-Phenylenediamine, N,N-bis(2-chloroethyl)-, hydrochloride is a chemical compound with the molecular formula C10H14Cl2N2*2ClH and a molecular weight of 306.062.

Synthesis routes and methods

Procedure details

4-Nitro-[N,N-bis(2-chloroethyl)]aniline (5.0 g; 19.0 mmol) was dissolved in a mixed solvent of 50 ml of ethyl acetate and 25 ml of methanol, followed by the addition of 5.0 ml of 4N hydrochloric acid. Using 10% Pd/C, the reactant was subjected to hydrogenation under normal pressure at room temperature. The Pd/C was filtered off and the solvent was distilled out. The residue was crystallized from ethanol-ethyl ether, whereby 4.1 g (15.2 mmol) of the title compound was obtained (yield: 80%).